Cas no 1261499-86-8 (2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone
• CAS No: 1261499-86-8
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4985078
• Update Time: 2025-11-01

2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrClF3O/c1-5(11)9(16)7-3-2-6(12)4-8(7)10(13,14)15/h2-5H,1H3
• InChI Key： PEHPBTOHWRIQHZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone (CAS No. 1261499-86-8)

2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone (CAS No. 1261499-86-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a chloro group, and a trifluoromethyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The growing interest in 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone aligns with current trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists are exploring efficient methods to incorporate halogenated compounds like this into eco-friendly processes. Searches for "halogenated ketone applications" or "trifluoromethyl group in drug design" often lead to discussions about this compound, highlighting its relevance in modern research.

From a structural perspective, the presence of both bromine and chlorine atoms in 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone provides multiple reactive sites for further chemical modifications. This characteristic makes it particularly useful in cross-coupling reactions, a hot topic in organic synthesis. The trifluoromethyl group, known for enhancing metabolic stability and lipophilicity in drug candidates, further elevates the compound's importance in medicinal chemistry.

Analytical techniques for characterizing CAS No. 1261499-86-8 typically involve advanced instrumentation such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control in research settings, addressing common search queries like "how to analyze halogenated propiophenones" or "characterization of trifluoromethyl compounds". The compound's stability under various conditions is another frequent subject of investigation in scientific literature.

In the pharmaceutical sector, derivatives of 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone have shown potential in addressing current health challenges. While not making direct medical claims, researchers note its structural features align with compounds being studied for various therapeutic areas. This connection explains why searches for "halogenated ketones in drug discovery" often include references to this specific molecule.

The agrochemical industry also demonstrates significant interest in CAS No. 1261499-86-8, particularly in developing new crop protection agents. The trifluoromethyl group's ability to influence biological activity makes it valuable in designing novel pesticides with improved efficacy and environmental profiles. This application area responds to growing concerns about food security and sustainable agriculture, topics frequently searched alongside "advanced agrochemical intermediates".

From a commercial perspective, 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone represents an important niche product in fine chemicals. Suppliers and researchers alike search for information on "synthesis of bromo-chloro propiophenones" and "sources of trifluoromethyl ketones", reflecting the compound's specialized market position. Its production requires careful attention to purity standards, a key consideration for potential buyers.

Recent advancements in flow chemistry and continuous processing have opened new possibilities for manufacturing compounds like 1261499-86-8 more efficiently. These technological developments address common industry pain points related to scalability and reproducibility, making them popular search terms among chemical engineers and process chemists.

Safety considerations for handling 2-Bromo-4'-chloro-2'-(trifluoromethyl)propiophenone follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are essential, as indicated by searches for "safe handling of brominated ketones". These precautions ensure the compound can be utilized effectively in various research applications.

The future research directions for CAS No. 1261499-86-8 appear promising, particularly in the development of new synthetic methodologies and catalytic processes. As the chemical industry continues to emphasize atom economy and reduced waste generation, innovative applications for this versatile intermediate are likely to emerge, maintaining its relevance in scientific literature and industrial applications for years to come.